molecular formula C13H13N B7807608 1,2,3,4-Tetrahydrobenzo[h]quinoline CAS No. 5223-80-3

1,2,3,4-Tetrahydrobenzo[h]quinoline

Cat. No. B7807608
CAS RN: 5223-80-3
M. Wt: 183.25 g/mol
InChI Key: FXYNGXZHZGJYPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,2,3,4-Tetrahydrobenzo[h]quinoline is a chemical compound with the molecular formula C13H13N . It is a prominent heterocyclic motif and crucial building block in creating physiologically active compounds .


Synthesis Analysis

There are several synthetic pathways to synthesize 1,2,3,4-Tetrahydrobenzo[h]quinoline. For instance, an efficient synthesis of 1,2,3,4-tetrahydrobenzo[g]quinoline derivatives was developed through PdCl2-catalyzed, TBHP-promoted, and toluene-mediated dehydrogenation/[4+2] cycloaddition of saturated cyclic amines with 2-alkynylbenzaldehydes .


Molecular Structure Analysis

The molecular structure of 1,2,3,4-Tetrahydrobenzo[h]quinoline has been characterized based on FT-IR, (1)H NMR, (13)C NMR, and elemental analyses . The molecular weight is 199.25 g/mol .


Chemical Reactions Analysis

In one study, a volumetric quantitative analysis of 1,2,3,4-tetrahydroquinoline dehydrogenation revealed that 81% formation of dihydrogen .


Physical And Chemical Properties Analysis

1,2,3,4-Tetrahydrobenzo[h]quinoline is a weak tertiary base that can react with acids to produce salts . It has a molecular weight of 199.25 g/mol .

Scientific Research Applications

Chemical Synthesis and Reactions

1,2,3,4-Tetrahydrobenzo[h]quinoline has been extensively studied in the field of organic chemistry, particularly in reactions involving epichlorohydrin and aromatic amines. Kutkevichus and colleagues have explored various aspects of this compound's chemistry. They found that 1,2,3,4-Tetrahydrobenzo[h]quinoline can be obtained along with benzo[h]quinoline when synthesized via the Skraup method without an oxidizing agent. This compound undergoes dehydration by acids to form esters and reacts with alkali to yield N-Acyl-1,2-dihydrobenzo[h]quinolines. They also investigated the halogenation of this compound, observing the formation of chloro and bromo derivatives under specific conditions (Kutkevichus & Sherenas, 1972).

Spectroscopic Characterization and Theoretical Calculations

The structural parameters of derivatives of 1,2,3,4-Tetrahydrobenzo[h]quinoline have been studied using DFT and TD-DFT/PCM calculations. These studies provide insights into the molecular structure, spectroscopic characterization, and non-linear optical (NLO) properties of these compounds. Wazzan et al. (2016) conducted a comprehensive analysis using various spectroscopic techniques and computational methods to understand the electronic interactions and potential biological applications of these molecules (Wazzan, Al-Qurashi, & Faidallah, 2016).

Synthesis of Derivatives and Photophysical Properties

Researchers have also focused on synthesizing various derivatives of 1,2,3,4-Tetrahydrobenzo[h]quinoline and studying their properties. For instance, the synthesis of 1-Aryl-3-oxo derivatives by Kozlov et al. (2002) shows the effect of substituents on the yield of target products, highlighting the compound's utility in developing new chemical entities (Kozlov, Basalayeva, & Tychinskaya, 2002). Additionally, the study by Zayed and Kumar (2017) on the photophysical properties of a biologically active derivative, 4-(2,3,4-trimethoxyphenyl)-8-methoxy-2-oxo-1,2,5,6 tetrahydrobenzo[h]quinoline-3-carbonitrile, offers insights into the analytical and potential therapeutic applications of these compounds (Zayed & Kumar, 2017).

Mechanism of Action

While the specific mechanism of action for 1,2,3,4-Tetrahydrobenzo[h]quinoline is not fully understood, one study suggests that it may have the ability to bind to the acetylcholinesterase (AChE) peripheral anionic site (PAS), at the entrance of the catalytic gorge .

Future Directions

Research into 1,2,3,4-Tetrahydrobenzo[h]quinoline and its derivatives is ongoing, with recent studies focusing on their potential antileishmanial, antimalarial, and antitubercular activities . Scientists are also developing new and innovative techniques to decrease the use of chemicals, solvents, and catalysts, which are detrimental to both humans and the environment .

properties

IUPAC Name

1,2,3,4-tetrahydrobenzo[h]quinoline
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13N/c1-2-6-12-10(4-1)7-8-11-5-3-9-14-13(11)12/h1-2,4,6-8,14H,3,5,9H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FXYNGXZHZGJYPD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=C(C3=CC=CC=C3C=C2)NC1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13N
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00452969
Record name 1,2,3,4-Tetrahydrobenzo[h]quinoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00452969
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

183.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,2,3,4-Tetrahydrobenzo[h]quinoline

CAS RN

5223-80-3
Record name 1,2,3,4-Tetrahydrobenzo[h]quinoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00452969
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1,2,3,4-Tetrahydrobenzo[h]quinoline
Reactant of Route 2
1,2,3,4-Tetrahydrobenzo[h]quinoline
Reactant of Route 3
1,2,3,4-Tetrahydrobenzo[h]quinoline
Reactant of Route 4
Reactant of Route 4
1,2,3,4-Tetrahydrobenzo[h]quinoline
Reactant of Route 5
1,2,3,4-Tetrahydrobenzo[h]quinoline
Reactant of Route 6
1,2,3,4-Tetrahydrobenzo[h]quinoline

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.